1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2-methylpiperidine

• IUPAC Name: 2-chloro-6-(2-methylpiperidin-1-yl)sulfonylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C12H14ClN3O2S2/c1-8-4-2-3-5-16(8)20(17,18)11-6-9-10(19-11)7-14-12(13)15-9/h6-8H,2-5H2,1H3
• InChI Key: BUQKJADFTNQJNN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC3=NC(=NC=C3S2)Cl
• Molecular Formula: C12H14ClN3O2S2
• Molecular Weight: 331.8 g/mol

Description

The compound “1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2-methylpiperidine” belongs to a class of organic compounds known as thienopyrimidines. Thienopyrimidines are characterized by various therapeutic activities such as antimicrobial, antitubercular, antifungal, antiviral, anti-avian influenza, anti-inflammatory, antidiabetic, antioxidant, and anticancer.

Molecular Structure Analysis

The molecular structure of thienopyrimidines consists of a thiophene ring fused with a pyrimidine ring. The exact structure of “1-({2-Chlorothieno[3,2-d]pyrimidin-6-yl}sulfonyl)-2-methylpiperidine” would depend on the positions of the sulfonyl and methylpiperidine groups on the thienopyrimidine core.

Chemical Reactions Analysis

The chemical reactions of thienopyrimidines can vary depending on the substituents present on the molecule. Generally, these compounds can undergo reactions typical of aromatic compounds, such as electrophilic substitution.

Physical And Chemical Properties Analysis

Thienopyrimidines are typically solid at room temperature. Their exact physical and chemical properties, such as melting point and solubility, would depend on the specific substituents present on the molecule.

Mechanism of Action

The mechanism of action of thienopyrimidines can vary depending on their specific structure and the biological target. Some thienopyrimidines have been found to inhibit certain enzymes, which can lead to their therapeutic effects.

Safety and Hazards

Thienopyrimidines can pose various safety hazards. For example, they may be harmful if swallowed, cause skin irritation, and cause serious eye irritation. Proper safety precautions should be taken when handling these compounds.

Future Directions

Thienopyrimidines are a promising class of compounds with diverse therapeutic activities. Future research could focus on developing new synthetic methods for these compounds, studying their mechanisms of action, and exploring their potential applications in medicine.